Cas no 2137543-04-3 (Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate
• CAS No: 2137543-04-3
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6419495
• PubChem ID: 165465520
• Update Time: 2025-07-14

Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-800116
• 2137543-04-3
• tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate
• Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)16-9-7-8-15(4,12-16)17-10-5-6-11-17/h5-12H2,1-4H3
• InChI Key： NBEZVPCAQFTJLT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C)(C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Additional information on Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate

Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate (CAS No. 2137543-04-3): A Comprehensive Overview

Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate, identified by its CAS number 2137543-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, a heterocyclic structure that is widely recognized for its versatility in medicinal chemistry. The presence of a tert-butyl group and a pyrrolidin-1-yl moiety enhances its pharmacological potential, making it a valuable scaffold for the design of novel therapeutic agents.

The< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate molecule exhibits a unique combination of structural features that contribute to its biological activity. The tert-butyl group, a branched alkyl group, provides steric hindrance and can influence the compound's solubility and metabolic stability. On the other hand, the pyrrolidin-1-yl ring introduces a nitrogen-containing heterocycle, which is known to enhance binding affinity to biological targets. This dual functionality makes the compound an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential in treating various diseases, including neurological disorders, cancer, and infectious diseases. The< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate compound, with its specific structural motif, has shown promise in preclinical studies as a lead compound for developing new therapeutic interventions.

One of the most compelling aspects of< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate is its potential as a pharmacophore. Pharmacophores are key structural elements that are responsible for the biological activity of a molecule. The combination of the tert-butyl group and the pyrrolidin-1-yl ring in this compound creates a unique pharmacophoric profile that can interact with specific biological targets. This interaction can lead to the development of drugs that are both potent and selective.

The synthesis of< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the pyrrolidin-1-yl ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for large-scale drug development.

In addition to its synthetic challenges,< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate also presents opportunities for structural optimization. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity. This approach has been successful in developing drug candidates with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

The< strong>CAS No. 2137543-04-3 designation ensures that this compound is uniquely identified in scientific literature and databases. This standardized identification system is essential for researchers to accurately reference and compare different chemical entities. The CAS number also facilitates regulatory compliance and patent applications, which are critical components of drug development.

Recent studies have highlighted the potential of< strong>Tert-butyl 3-methyl-3-(pyrrolidin-1-yl)piperidine-1-carboxylate in addressing unmet medical needs. For instance, it has been shown to exhibit inhibitory activity against certain enzymes that are involved in disease pathways. This finding underscores its therapeutic potential and opens up new avenues for drug discovery. Researchers are exploring its efficacy in treating conditions such as inflammation, pain, and neurodegenerative diseases.

The pharmacological profile of< strong>Tert-butyl 3-methyl-pyrrolidin-piperidine carboxylic acid tert-butylester is further enhanced by its ability to cross the blood-brain barrier (BBB). The BBB is a critical barrier that protects the brain from harmful substances but also poses a significant challenge for drug delivery. Compounds that can effectively cross this barrier have greater potential for treating central nervous system (CNS) disorders. Preliminary studies suggest that< strong>Tert-butyl 3-methyl-pyrrolidin-piperidine carboxylic acid tert-butylester possesses this capability, making it an exciting candidate for CNS drug development.

In conclusion, Tert-butyl 3-methyl-pyrrolidin-piperidine carboxylic acid tert-butylester (CAS No. 2137543) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical conditions.